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Compound of Interest

Compound Name: 2-Methyl-3-octanol

Cat. No.: B1584227 Get Quote

An In-depth Technical Guide on the Safety and Hazards of 2-Methyl-3-octanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information

for 2-Methyl-3-octanol (CAS: 26533-34-6), a secondary alcohol. The information presented is

intended to promote safe handling and awareness of potential risks in a laboratory or industrial

setting.

Physicochemical Properties
A summary of the key physical and chemical properties of 2-Methyl-3-octanol is provided

below.
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Property Value

Molecular Formula C9H20O[1]

Molecular Weight 144.25 g/mol [1]

Appearance Colorless liquid[2]

Odor Characteristic odor[2]

Boiling Point 189 °C[2]

Melting Point 6.15 °C (estimated)[2]

Density 0.83 g/cm³[2]

Solubility Soluble in ethanol and ether[2]

Hazard Identification and GHS Classification
2-Methyl-3-octanol is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

GHS Hazard Classification:

Hazard Class Hazard Category Hazard Statement

Skin Corrosion / Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage / Eye

Irritation
Category 1

H318: Causes serious eye

damage

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation

Source: PubChem[1]

GHS Label Elements:

Pictograms:
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Signal Word:Danger

Toxicological Information
Detailed toxicological studies specifically for 2-Methyl-3-octanol are limited. The information

below is based on available data and information from structurally similar compounds.

Acute Toxicity:

Route of Exposure Test Species
Toxicological
Endpoint

Value

Oral (data for 3-

Methyl-3-octanol)
Rat LD50 3400 mg/kg[3]

Dermal (data for 3-

Octanol)
Rabbit LD50 > 5000 mg/kg[4]

Skin Irritation: 2-Methyl-3-octanol is classified as a skin irritant.[1] Direct contact may cause

redness, inflammation, and discomfort. The mechanism of skin irritation by alcohols generally

involves the removal of lipids from the stratum corneum, disrupting the skin's barrier function

and leading to dryness and irritation.[5][6]

Eye Irritation: The substance is classified as causing serious eye damage.[1] Contact with the

eyes can lead to severe irritation, pain, and potentially irreversible damage to the cornea.[7][8]

Respiratory Tract Irritation: Inhalation of vapors may cause irritation to the respiratory system.

[1]

Repeated Dose Toxicity, Genotoxicity, and Reproductive Toxicity: Specific data for 2-Methyl-3-
octanol are not readily available. For the related substance 3-octanol, a risk assessment

based on read-across data did not indicate concerns for genotoxicity or reproductive toxicity.[9]

A 90-day subchronic oral toxicity study on octan-3-ol in rats established a No-Observed-Effect

Level (NOEL) of 25 mg/kg body weight per day, based on increased liver weight and

microscopic changes in the liver and kidney at higher doses.[10]

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1584227?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC456630010&productDescription=3-METHYL-3-OCTANOL%2C+97%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC203770500&productDescription=DL-3-OCTANOL+50ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1584227?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-octanol
https://artofdermatology.com/how-alcohol-affects-the-skin/
https://myhealthchecked.com/articles/why-do-i-get-a-skin-rash-when-i-drink-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-octanol
https://pmc.ncbi.nlm.nih.gov/articles/PMC8126742/
https://anabranchrecovery.com/alcoholism/excessive-alcohol-effects-eyes/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-3-octanol
https://www.benchchem.com/product/b1584227?utm_src=pdf-body
https://www.benchchem.com/product/b1584227?utm_src=pdf-body
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/589-98-0.pdf
https://pubmed.ncbi.nlm.nih.gov/12659717/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed experimental protocols for toxicological studies on 2-Methyl-3-octanol are not publicly

available. However, standardized OECD guidelines are typically followed for such

assessments. The workflows for skin and eye irritation studies are depicted below.

Skin Irritation Test (OECD 439)

Eye Irritation Test (OECD 492)

Reconstructed Human
Epidermis (RhE) Culture

Topical Application of
2-Methyl-3-octanol Incubation Period Tissue Rinsing and

Post-Incubation Cell Viability Assay (MTT) Data Analysis and Classification

Reconstructed Human Cornea-like
Epithelium (RhCE) Culture

Application of
2-Methyl-3-octanol Short-Term Exposure Rinsing and Post-Exposure

Incubation Cell Viability Assessment Hazard Potential Classification

Click to download full resolution via product page

Caption: Standard experimental workflows for in vitro skin and eye irritation testing.

Safety and Handling
Engineering Controls:

Work in a well-ventilated area. The use of a chemical fume hood is recommended to

minimize exposure to vapors.

Ensure easy access to emergency eyewash stations and safety showers.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are required. A face shield should be worn when

there is a risk of splashing.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.

Handling and Storage:
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Avoid contact with skin and eyes.

Avoid inhalation of vapors.

Store in a cool, dry, well-ventilated area in a tightly sealed container.

Keep away from heat, sparks, open flames, and other ignition sources.

Incompatible with strong oxidizing agents.

First Aid Measures
Exposure Route First Aid Instructions

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if symptoms persist.[3]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and water for

at least 15 minutes. Seek medical attention if

irritation develops or persists.[3]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, while holding the

eyelids open. Remove contact lenses if present

and easy to do. Seek immediate medical

attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Fire and Explosion Hazards
2-Methyl-3-octanol is a combustible liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide.
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Hazardous Combustion Products: May produce carbon monoxide and carbon dioxide upon

combustion.

Mechanisms of Toxicity
The specific signaling pathways for 2-Methyl-3-octanol toxicity have not been detailed in the

available literature. However, the general mechanism for alcohol-induced skin and eye irritation

is understood to involve the disruption of cellular membranes.

Cellular Level Interaction

Tissue Level Effect

Clinical Manifestation

2-Methyl-3-octanol Exposure

Disruption of Cell Membrane Lipids Protein Denaturation

Compromised Barrier Function
(Skin/Cornea)

Release of Inflammatory Mediators

Irritation, Redness, Pain,
Serious Eye Damage

Click to download full resolution via product page

Caption: A logical diagram illustrating the general mechanism of alcohol-induced cellular and

tissue damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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